1-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H17ClN2O2S/c1-13-5-2-3-8-16(13)23-19(24)18-17(9-10-26-18)22(20(23)25)12-14-6-4-7-15(21)11-14/h2-11,17-18H,12H2,1H3
• InChI Key: ACWADXFSRVWPHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3C(C=CS3)N(C2=O)CC4=CC(=CC=C4)Cl
• Molecular Formula: C20H17ClN2O2S
• Molecular Weight: 384.9 g/mol

Description

1-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H15ClN2O2S and its molecular weight is 382.86. The purity is usually 95%.
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Scientific Research Applications

Environmental Pollutants and Health Impacts

Exposure to Environmental Contaminants :

• Studies have investigated the health impacts of exposure to various environmental pollutants, including organophosphorus and pyrethroid pesticides, polychlorinated biphenyls (PCBs), and polybrominated diphenyl ethers (PBDEs). For instance, a study on South Australian preschool children found widespread exposure to organophosphorus and pyrethroid pesticides, indicating potential risks due to chronic exposure to these chemicals (Babina et al., 2012).

Impact on Human Health :

• Research on the health effects of environmental exposure has shown various outcomes, such as the lack of association between exposure to PCBs and DNA damage in human sperm (Hauser et al., 2003), suggesting that some environmental contaminants may not directly impact genetic integrity in certain contexts.

Inflammatory and Oxidative Stress Markers :

• Investigations into the relationship between exposure to environmental chemicals, such as phenols and parabens, and markers of oxidative stress and inflammation in pregnant women highlight the complex interactions between environmental exposures and human health. One study found that exposure to certain phenols and parabens during pregnancy could be related to increased oxidative stress and inflammation, which are potential mechanisms by which these exposures could influence health outcomes (Watkins et al., 2015).